![molecular formula C19H15FN2O4 B6249534 2-[7-fluoro-3-oxo-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-6-yl]-2,3,3a,4,5,6-hexahydro-1H-isoindole-1,3-dione CAS No. 153188-55-7](/img/no-structure.png)
2-[7-fluoro-3-oxo-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-6-yl]-2,3,3a,4,5,6-hexahydro-1H-isoindole-1,3-dione
Overview
Description
2-[7-fluoro-3-oxo-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-6-yl]-2,3,3a,4,5,6-hexahydro-1H-isoindole-1,3-dione is a useful research compound. Its molecular formula is C19H15FN2O4 and its molecular weight is 354.3. The purity is usually 95.
BenchChem offers high-quality 2-[7-fluoro-3-oxo-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-6-yl]-2,3,3a,4,5,6-hexahydro-1H-isoindole-1,3-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[7-fluoro-3-oxo-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-6-yl]-2,3,3a,4,5,6-hexahydro-1H-isoindole-1,3-dione including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the formation of the benzoxazinone ring followed by the addition of the isoindole ring. The final step involves the addition of the prop-2-yn-1-yl group to the benzoxazinone ring.", "Starting Materials": [ "2-fluoroaniline", "2-bromoacetophenone", "prop-2-yn-1-ol", "maleic anhydride", "sodium hydroxide", "acetic acid", "ethanol", "diethyl ether", "dichloromethane", "triethylamine", "N,N-dimethylformamide", "potassium carbonate", "palladium on carbon" ], "Reaction": [ "Step 1: Synthesis of 7-fluoro-3-oxo-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-6-amine", "a. Dissolve 2-fluoroaniline in ethanol and add sodium hydroxide.", "b. Add 2-bromoacetophenone and heat the mixture at reflux for 24 hours.", "c. Cool the mixture and filter the solid product.", "d. Dissolve the solid product in acetic acid and add prop-2-yn-1-ol.", "e. Heat the mixture at reflux for 24 hours.", "f. Cool the mixture and filter the solid product.", "Step 2: Synthesis of 2-[7-fluoro-3-oxo-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-6-yl]-2,3,3a,4,5,6-hexahydro-1H-isoindole-1,3-dione", "a. Dissolve maleic anhydride in dichloromethane and add triethylamine.", "b. Add the product from Step 1 and heat the mixture at reflux for 24 hours.", "c. Cool the mixture and filter the solid product.", "d. Dissolve the solid product in N,N-dimethylformamide and add potassium carbonate.", "e. Add prop-2-yn-1-yl bromide and heat the mixture at reflux for 24 hours.", "f. Cool the mixture and filter the solid product.", "g. Dissolve the solid product in dichloromethane and add palladium on carbon.", "h. Hydrogenate the mixture at room temperature and pressure for 24 hours.", "i. Filter the mixture and evaporate the solvent to obtain the final product." ] } | |
CAS RN |
153188-55-7 |
Product Name |
2-[7-fluoro-3-oxo-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-6-yl]-2,3,3a,4,5,6-hexahydro-1H-isoindole-1,3-dione |
Molecular Formula |
C19H15FN2O4 |
Molecular Weight |
354.3 |
Purity |
95 |
Origin of Product |
United States |
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